Cas no 1803900-98-2 (4-Fluoro-7-mercapto-1H-benzimidazole)

• Product Name: 4-Fluoro-7-mercapto-1H-benzimidazole
• CAS No: 1803900-98-2
• MF: C₇H₅FN₂S
• MW: 168.191403150558
• CID: 4825314
• Update Time: 2025-06-08

4-Fluoro-7-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-7-mercapto-1H-benzimidazole

• Inchi： 1S/C7H5FN2S/c8-4-1-2-5(11)7-6(4)9-3-10-7/h1-3,11H,(H,9,10)
• InChI Key： QCQAFJDXWSRTKV-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C2=C1NC=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 1.7
• Topological Polar Surface Area: 29.7

Additional information on 4-Fluoro-7-mercapto-1H-benzimidazole

Comprehensive Overview of 4-Fluoro-7-mercapto-1H-benzimidazole (CAS No. 1803900-98-2): Properties, Applications, and Innovations

4-Fluoro-7-mercapto-1H-benzimidazole (CAS No. 1803900-98-2) is a fluorinated benzimidazole derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluoro and mercapto functional groups, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and organic synthesis. Researchers are increasingly exploring its potential in small-molecule therapeutics, catalysis, and bioconjugation, aligning with the growing demand for precision medicine and sustainable chemistry.

The structural motif of benzimidazole is widely recognized for its pharmacological relevance, particularly in antiviral and anticancer applications. The introduction of a fluorine atom at the 4-position and a thiol group at the 7-position enhances the compound's reactivity and binding affinity, enabling its use in targeted drug delivery systems. Recent studies highlight its role in modulating enzyme inhibition, with potential implications for treating metabolic disorders—a topic trending in biomedical research forums and AI-driven literature analyses.

From a synthetic perspective, 4-Fluoro-7-mercapto-1H-benzimidazole serves as a building block for heterocyclic chemistry. Its thiol group allows for facile functionalization via click chemistry, a technique frequently searched in organic synthesis databases. This adaptability is critical for developing high-performance materials, such as conductive polymers or metal-organic frameworks (MOFs), which are currently under investigation for energy storage solutions—a hot topic in green technology discussions.

Analytical techniques like NMR spectroscopy and mass spectrometry confirm the purity and stability of CAS No. 1803900-98-2, addressing common queries about compound characterization. Safety data sheets emphasize its compatibility with standard laboratory protocols, though users often search for solubility and storage conditions, which are optimal in anhydrous environments at controlled temperatures.

In the context of intellectual property, patents involving 4-Fluoro-7-mercapto-1H-benzimidazole focus on its utility in protease inhibitors and kinase modulators, reflecting industry trends toward personalized medicine. Collaborative efforts between academia and biotech firms are accelerating its adoption, as evidenced by its inclusion in high-throughput screening libraries—a frequently cited application in AI-augmented drug discovery platforms.

Environmental considerations are also paramount. The compound's low ecotoxicity profile aligns with green chemistry principles, a recurring theme in sustainability-focused searches. Regulatory compliance with REACH and FDA guidelines further underscores its suitability for industrial-scale production, a point of interest for process chemists.

Future directions for 1803900-98-2 may involve nanotechnology integrations, such as drug-loaded nanoparticles, or explorations in photodynamic therapy—areas gaining traction in scientific literature and grant-funded projects. As interdisciplinary research expands, this compound is poised to bridge gaps between chemical biology and advanced material sciences.